Cas no 1353887-55-4 (5-(TRIFLUOROMETHOXY)PYRIDINE-2-SULFONYL CHLORIDE)

• Product Name: 5-(TRIFLUOROMETHOXY)PYRIDINE-2-SULFONYL CHLORIDE
• CAS No: 1353887-55-4
• MF: C₆H₃ClF₃NO₃S
• MW: 261.60612988472
• MDL: MFCD25450747
• CID: 5243671
• Update Time: 2025-06-14

5-(TRIFLUOROMETHOXY)PYRIDINE-2-SULFONYL CHLORIDE Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinesulfonyl chloride, 5-(trifluoromethoxy)-
• 5-(TRIFLUOROMETHOXY)PYRIDINE-2-SULFONYL CHLORIDE

• MDL： MFCD25450747
• Inchi： 1S/C6H3ClF3NO3S/c7-15(12,13)5-2-1-4(3-11-5)14-6(8,9)10/h1-3H
• InChI Key： NZOFAHBYWFWAOP-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=NC=C(OC(F)(F)F)C=C1

Additional information on 5-(TRIFLUOROMETHOXY)PYRIDINE-2-SULFONYL CHLORIDE

Recent Advances in the Application of 5-(Trifluoromethoxy)pyridine-2-sulfonyl Chloride (CAS: 1353887-55-4) in Chemical Biology and Pharmaceutical Research

5-(Trifluoromethoxy)pyridine-2-sulfonyl chloride (CAS: 1353887-55-4) is a versatile chemical intermediate that has garnered significant attention in recent years due to its unique structural properties and broad applicability in medicinal chemistry and chemical biology. This compound, characterized by the presence of a trifluoromethoxy group and a sulfonyl chloride moiety, serves as a key building block in the synthesis of various biologically active molecules. Recent studies have highlighted its potential in the development of novel therapeutics, particularly in the areas of enzyme inhibition and targeted drug delivery.

The trifluoromethoxy group in this compound is known to enhance the metabolic stability and lipophilicity of drug candidates, making it a valuable functional group in pharmaceutical design. Meanwhile, the sulfonyl chloride moiety provides a reactive handle for further chemical modifications, enabling the incorporation of this intermediate into more complex molecular architectures. Researchers have exploited these features to develop potent inhibitors of enzymes such as kinases and proteases, which are critical targets in cancer and inflammatory diseases.

One of the most notable applications of 5-(trifluoromethoxy)pyridine-2-sulfonyl chloride is in the synthesis of sulfonamide-based drugs. Sulfonamides are a well-established class of compounds with diverse pharmacological activities, including antibacterial, antiviral, and anticancer effects. Recent studies have demonstrated the utility of this intermediate in the preparation of sulfonamide derivatives that exhibit enhanced binding affinity and selectivity for their target proteins. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the use of this compound in the development of a new class of kinase inhibitors with improved pharmacokinetic profiles.

In addition to its role in drug discovery, 5-(trifluoromethoxy)pyridine-2-sulfonyl chloride has also been employed in chemical biology research as a tool for protein labeling and modification. The sulfonyl chloride group can react selectively with nucleophilic amino acid residues, such as lysine and cysteine, enabling the covalent attachment of probes or tags to proteins of interest. This property has been leveraged in recent proteomics studies to investigate protein-protein interactions and post-translational modifications, providing valuable insights into cellular signaling pathways.

Despite its promising applications, the synthesis and handling of 5-(trifluoromethoxy)pyridine-2-sulfonyl chloride present certain challenges. The compound is sensitive to moisture and requires careful storage under inert conditions to prevent degradation. Recent advances in synthetic methodologies have addressed some of these issues, with improved protocols for its preparation and purification now available in the literature. These developments have facilitated broader access to this valuable intermediate for research and industrial applications.

Looking ahead, the continued exploration of 5-(trifluoromethoxy)pyridine-2-sulfonyl chloride is expected to yield further innovations in drug discovery and chemical biology. Ongoing research efforts are focused on expanding its utility in the design of next-generation therapeutics, particularly in the context of personalized medicine and targeted therapies. As the field advances, this compound is likely to remain a cornerstone in the toolkit of medicinal chemists and chemical biologists alike.